Cas no 329710-24-9 (Kp372-1)

• Product Name: Kp372-1
• CAS No: 329710-24-9
• Molecular Formula: C₁₀H₄N₆O
• Molecular Weight: 224.18
• CID: 2157983
• PubChem ID: 560507

Kp372-1 Properties

Names and Identifiers

• Kp372-1
• 1,2,3,3a,4,10-hexaaza-cyclopenta[b]fluoren-9-one
• Akt Inhibitor (KP372-1)
• KP372-1 10H-Indeno[2,1-e]tetrazolo[1,5-b][1,2,4]triazin-10-one
• C. albicans
• 10H-INDENO[2,1-E][1,2,3,4]TETRAAZOLO[1,5-B][1,2,4]TRIAZIN-10-ONE
• SSNMLKNJEUSPDY-UHFFFAOYSA-N
• AKOS005401968
• 10,12,13,14,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2,4,6,9,11,13-heptaen-8-one
• KP372-1A: 10H-indeno[2,1-e]tetrazolo[1,5-b][1,2,4]triazin-10-one
• indeno[2,3-e]1,2,3,4-tetraazolo[1,5-b]1,2,4-triazin-10-one
• 329710-24-9
• 10H-indeno[2,1-e]tetrazolo[1,5-b][1,2,4]triazin-10-one
• Indeno[1,2-E]tetrazolo[1,5-b]-1,2,4-triazin-5-one
• STK124454
• SCHEMBL570840
• 10H-Indeno[2,1-E]tetraazolo[1,5-b][1,2,4]triazin-10-one #
• FP175579

• MDL： MFCD00478195
• InChIKey： SSNMLKNJEUSPDY-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H4N6O/c17-9-6-4-2-1-3-5(6)7-8(9)11-10-12-14-15-16(10)13-7/h1-4H
• SMILES： C1=CC=C2C(=C1)C3=NN4C(=NN=N4)N=C3C2=O

Computed Properties

• Exact Mass: 224.04465877Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 0
• Monoisotopic Mass: 224.04465877Da
• Heavy Atom Count: 17
• Complexity: 350
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 85.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones